Cas no 13908-61-7 (1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea)
13908-61-7 structure
Product Name:1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea
CAS No:13908-61-7
MF:C8H14Cl2N4O2
MW:269.12835931778
CID:1260695
PubChem ID:3034580
Update Time:2025-04-20
1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea
- NSC 82188
- 3,3'-trans-Vinylenebis(1-(2-chloroethyl)urea)
- trans-1,1'-Vinylenebis(3-(2-chloroethyl)urea)
- trans-3,3'-Bis(2-chloroethyl)-1,1'-vinylenediurea
- Urea, 1,1'-vinylenebis(3-(2-chloroethyl)-, (E)
- NSC82188
- AC1MHXT1
- NSC-82188
- LS-160774
- NSC 82188; 3,3'-trans-Vinylenebis(1-(2-chloroethyl)urea); trans-1,1'-Vinylenebis(3-(2-chloroethyl)urea); trans-3,3'-Bis(2-chloroethyl)-1,1'-vinylenediurea; Urea, 1,1'-vinylenebis(3-(2-chloroethyl)-, (E); NSC82188; AC1MHXT1; NSC-82188; LS-160774;
- 13908-61-7
-
- Inchi: 1S/C8H14Cl2N4O2/c9-1-3-11-7(15)13-5-6-14-8(16)12-4-2-10/h5-6H,1-4H2,(H2,11,13,15)(H2,12,14,16)/b6-5+
- InChI Key: LMQJXFSWJBMGRX-AATRIKPKSA-N
- SMILES: ClCCNC(N/C=C/NC(NCCCl)=O)=O
Computed Properties
- Exact Mass: 268.04962
- Monoisotopic Mass: 268.0493811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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